Cas no 16879-41-7 (Pyrimidine, 4-iodo-6-methyl-2-phenyl-)

• Product Name: Pyrimidine, 4-iodo-6-methyl-2-phenyl-
• CAS No: 16879-41-7
• MF: C₁₁H₉IN₂
• MW: 296.107034444809
• CID: 3809744
• PubChem ID: 12490591
• Update Time: 2025-04-22

Pyrimidine, 4-iodo-6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-iodo-6-methyl-2-phenyl-
• SCHEMBL18544011
• 16879-41-7
• 4-Iodo-6-methyl-2-phenylpyrimidine
• DTXSID601298175

• Inchi： 1S/C11H9IN2/c1-8-7-10(12)14-11(13-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： AFAQLRFIGOXGEX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(C)=CC(I)=N1

Computed Properties

• Exact Mass: 295.98105Da
• Monoisotopic Mass: 295.98105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų